Cas no 14961-34-3 (Ethyl 2-(2-ethoxy-2-oxoethyl)benzoate)
14961-34-3 structure
Product Name:Ethyl 2-(2-ethoxy-2-oxoethyl)benzoate
CAS No:14961-34-3
MF:C13H16O4
MW:236.263744354248
MDL:MFCD09865471
CID:1324951
PubChem ID:10944431
Update Time:2025-04-20
Ethyl 2-(2-ethoxy-2-oxoethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, 2-(ethoxycarbonyl)-, ethyl ester
- Ethyl 2-(2-ethoxy-2-oxoethyl)benzoate
- ethyl 2-(ethoxycarbonyl)phenylacetate
- 2-Ethoxycarbonylmethyl-benzoic acid ethyl ester
- ethyl 2-[2-(ethyloxy)-2-oxoethyl]benzoate
- AKOS024321293
- E79854
- SB33775
- SOUSURXUEVYGQC-UHFFFAOYSA-N
- DB-319342
- CS-0341114
- 14961-34-3
- SCHEMBL1898535
-
- MDL: MFCD09865471
- Inchi: 1S/C13H16O4/c1-3-16-12(14)9-10-7-5-6-8-11(10)13(15)17-4-2/h5-8H,3-4,9H2,1-2H3
- InChI Key: SOUSURXUEVYGQC-UHFFFAOYSA-N
- SMILES: O(CC)C(CC1C=CC=CC=1C(=O)OCC)=O
Computed Properties
- Exact Mass: 236.10488
- Monoisotopic Mass: 236.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 1.093 g/cm3(Temp: 25 °C)
- Melting Point: 22-23 °C
- Boiling Point: 164-169 °C(Press: 19 Torr)
- PSA: 52.6
Ethyl 2-(2-ethoxy-2-oxoethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E917948-250mg |
Ethyl 2-(2-ethoxy-2-oxoethyl)benzoate |
14961-34-3 | 250mg |
$ 70.00 | 2022-06-05 | ||
| TRC | E917948-500mg |
Ethyl 2-(2-ethoxy-2-oxoethyl)benzoate |
14961-34-3 | 500mg |
$ 95.00 | 2022-06-05 | ||
| TRC | E917948-2.5g |
Ethyl 2-(2-ethoxy-2-oxoethyl)benzoate |
14961-34-3 | 2.5g |
$ 340.00 | 2022-06-05 | ||
| eNovation Chemicals LLC | Y1128443-100mg |
2-Ethoxycarbonylmethyl-benzoic acid ethyl ester |
14961-34-3 | 95% | 100mg |
$255 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1128443-250mg |
2-Ethoxycarbonylmethyl-benzoic acid ethyl ester |
14961-34-3 | 95% | 250mg |
$370 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1128443-500mg |
2-Ethoxycarbonylmethyl-benzoic acid ethyl ester |
14961-34-3 | 95% | 500mg |
$610 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1128443-1g |
2-Ethoxycarbonylmethyl-benzoic acid ethyl ester |
14961-34-3 | 95% | 1g |
$1115 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1128443-5g |
2-Ethoxycarbonylmethyl-benzoic acid ethyl ester |
14961-34-3 | 95% | 5g |
$4475 | 2024-07-28 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0811-1g |
2-Ethoxycarbonylmethyl-benzoic acid ethyl ester |
14961-34-3 | 95% | 1g |
8463.46CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0811-5g |
2-Ethoxycarbonylmethyl-benzoic acid ethyl ester |
14961-34-3 | 95% | 5g |
33904.74CNY | 2021-05-08 |
Ethyl 2-(2-ethoxy-2-oxoethyl)benzoate Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
14961-34-3 (Ethyl 2-(2-ethoxy-2-oxoethyl)benzoate) Related Products
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- 84944-47-8(1H-2-Benzopyran-1,3(4H)-dione, 5-methyl-)
- 22479-46-5(Benzeneacetic acid,2-carboxy-, ethyl ester)
- 1374573-92-8(2-(1-Oxoisochroman-6-yl)acetaldehyde)
- 703-59-3(3,4-dihydro-1H-2-benzopyran-1,3-dione)
- 154713-84-5(1H-2-Benzopyran-1,3(4H)-dione,7-methyl-)
- 133017-09-1(Benzeneacetic acid, 2-(butoxycarbonyl)-, butyl ester)
- 182055-34-1(Benzeneacetic acid, 2-[(phenylmethoxy)carbonyl]-)
- 716-43-8(Methyl 2-(2-Methoxy-2-oxoethyl)benzenecarboxylate)
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